Cas no 87568-18-1 (Benzoic acid, 2-chloro-5,6-dihydroxy-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-5,6-dihydroxy-3-methyl-, methyl ester
• CAS No: 87568-18-1
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 655094
• PubChem ID: 13122406
• Update Time: 2025-04-19

Benzoic acid, 2-chloro-5,6-dihydroxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5,6-dihydroxy-3-methyl-, methyl ester
• methyl 2-chloro-5,6-dihydroxy-3-methylbenzoate
• 87568-18-1
• DTXSID80519564

• Inchi： 1S/C9H9ClO4/c1-4-3-5(11)8(12)6(7(4)10)9(13)14-2/h3,11-12H,1-2H3
• InChI Key： QPYCHPPSCUWQTL-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C(=CC=1C)O)O

Computed Properties

• Exact Mass: 216.0189365g/mol
• Monoisotopic Mass: 216.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų